Cas no 914637-23-3 (5-Chloro-2-nitro-4-(trifluoromethoxy)aniline)

• Product Name: 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
• CAS No: 914637-23-3
• MF: C₇H₄ClF₃N₂O₃
• MW: 256.566471099854
• MDL: MFCD04972735
• CID: 830460
• PubChem ID: 26596607
• Update Time: 2025-11-02

5-Chloro-2-nitro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
• 5-Chloro-2-nitro-4-trifluoromethoxyaniline
• 5-CHLORO-2-NITRO-4-TRIFLUOROMETHOXY-PHENYLAMINE
• 3-chloro-6-nitro-4-(trifluoromethoxy)aniline
• 2-Amino-4-chloro-5-(trifluoromethoxy)nitrobenzene
• 4-Amino-2-chloro-5-nitro-alpha,alpha,alpha-trifluoroanisole
• 2-CHLORO-4-AMINO-5-NITRO-(TRIFLUOROMETHOXY)BENZENE
• 5-chloranyl-2-nitro-4-(trifluoromethyloxy)aniline
• PubChem4341
• C7H4ClF3N2O3
• NFVAJIPVDHPZKP-UHFFFAO
• AKOS015919595
• DS-16736
• 414637-23-3
• AMY14553
• SCHEMBL1192895
• MFCD04972735
• CL8925
• 914637-23-3
• 5-chloro-2-nitro-4-(trifluoromethoxy)benzenamine
• CS-W022349
• A843938
• A822761
• DTXSID10650151
• A856388

• MDL： MFCD04972735
• Inchi： 1S/C7H4ClF3N2O3/c8-3-1-4(12)5(13(14)15)2-6(3)16-7(9,10)11/h1-2H,12H2
• InChI Key： NFVAJIPVDHPZKP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC(F)(F)F)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 255.98600
• Monoisotopic Mass: 255.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1
• XLogP3: 3.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 318.1℃ at 760 mmHg
• Flash Point: 146.2±26.5 °C
• PSA: 81.07000
• LogP: 3.83340
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Chloro-2-nitro-4-(trifluoromethoxy)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline

5-Chloro-2-nitro-4-(trifluoromethoxy)aniline (CAS 914637-23-3): A Comprehensive Technical Overview

In the realm of specialty organic intermediates, 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline (CAS 914637-23-3) has emerged as a compound of significant interest across pharmaceutical and agrochemical research sectors. This nitroaniline derivative combines unique structural features - a chloro group, nitro moiety, and trifluoromethoxy substitution - that contribute to its versatile reactivity profile.

The molecular structure of 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline features strategic functional group placements that enable diverse synthetic transformations. The electron-withdrawing nitro group at the 2-position activates the aromatic ring for nucleophilic substitution reactions, while the trifluoromethoxy group (OCF₃) at the 4-position enhances both lipophilicity and metabolic stability - properties highly valued in modern drug design. These characteristics explain its growing popularity in medicinal chemistry applications, particularly in the development of targeted small molecules.

Recent scientific literature highlights the compound's utility as a key building block for heterocyclic systems. Researchers have successfully employed CAS 914637-23-3 in the synthesis of benzimidazole derivatives with potential biological activities. The presence of multiple reactive sites allows for sequential modifications, making it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

From a synthetic chemistry perspective, the compound's crystalline nature and moderate solubility in common organic solvents facilitate purification and handling. Analytical data typically shows characteristic NMR signals at δ 7.8-8.2 ppm (aromatic protons) and distinctive IR absorption bands for the nitro group (1520-1560 cm⁻¹) and amine functionality (3350-3500 cm⁻¹). These spectral features aid in quality control during chemical manufacturing processes.

The agrochemical industry has shown increasing interest in 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline derivatives for developing novel crop protection agents. The trifluoromethoxy group's ability to improve compound penetration through waxy plant cuticles makes it particularly attractive for pesticide formulations. Several patent applications have disclosed its use in creating herbicidal compositions with enhanced environmental profiles.

In material science applications, researchers are exploring the compound's potential as a precursor for advanced organic materials. The combination of electron-deficient aromatic systems and hydrogen-bonding capabilities makes it suitable for designing molecular semiconductors and nonlinear optical materials. These developments align with current industry trends toward functional organic compounds for electronic devices.

Quality specifications for CAS 914637-23-3 typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metals. Storage recommendations generally suggest protection from light and moisture at temperatures below 25°C to maintain stability. These parameters are particularly important for GMP-compliant applications in pharmaceutical manufacturing.

The global market for 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline reflects growing demand from contract research organizations and specialty chemical suppliers. Market analysts note increasing procurement inquiries from Asia-Pacific regions, particularly from pharmaceutical innovators developing next-generation therapeutic agents. Current pricing trends indicate moderate stability with seasonal fluctuations based on raw material availability.

Environmental and regulatory compliance aspects of CAS 914637-23-3 have been evaluated under various chemical assessment programs. The compound demonstrates favorable biodegradation profiles compared to persistent halogenated aromatics, making it suitable for green chemistry initiatives. Proper handling procedures emphasize standard laboratory precautions for nitroaromatic compounds, including adequate ventilation and personal protective equipment.

Future research directions for 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline derivatives may explore their potential in catalytic applications and metal-organic frameworks. The compound's ability to coordinate with transition metals while maintaining thermal stability presents opportunities in heterogeneous catalysis systems. These developments could further expand its utility beyond traditional fine chemical applications.

For researchers considering CAS 914637-23-3 in their projects, available technical resources include detailed spectral libraries and synthetic protocols in major chemical databases. Several academic groups have published optimized procedures for its multistep functionalization, providing valuable references for process chemistry development. These resources facilitate its adoption in both academic research and industrial applications.

In conclusion, 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline represents a versatile chemical intermediate with expanding applications across multiple scientific disciplines. Its balanced combination of reactivity, stability, and functional group diversity positions it as valuable building block in contemporary molecular design. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its relevance in specialty chemical markets for years to come.